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Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529 Get Quote

In-Depth Technical Guide: C.I. Reactive Red 24:1
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Reactive Red 24:1 is a synthetic monoazo dye characterized by its reactive group, which

allows it to form covalent bonds with substrates. Primarily used in the textile industry for dyeing

cellulosic fibers, its potential biological activities and toxicological profile are of increasing

interest to the scientific community. This document provides a technical overview of its

molecular structure, weight, and known biological interactions based on available scientific

literature. It is important to note that, at present, research on C.I. Reactive Red 24:1 is limited,

particularly concerning its applications in drug development and its effects on specific cellular

signaling pathways.

Molecular Structure and Properties
C.I. Reactive Red 24:1 is a complex aromatic molecule. Its chemical identity and physical

properties are summarized below.
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Property Value Reference

C.I. Name Reactive Red 24:1

C.I. Number 18208:1

CAS Number 72829-25-5

Molecular Formula C27H19ClN7Na3O10S3

Molecular Weight 802.10 g/mol

Chemical Class Monoazo Dye

Toxicological Data
The toxicological profile of C.I. Reactive Red 24:1 has been evaluated in a limited number of in

vitro studies. The primary focus of this research has been on its cytotoxic effects on human cell

lines.

Cell Line Assay Endpoint Result Reference

Human

Keratinocytes

(HaCaT)

Cytotoxicity IC50 155 µg/ml [1]

Human

Keratinocytes

(HaCaT)

Cytotoxicity IC20 28 µg/ml [1]

These findings indicate that C.I. Reactive Red 24:1 can induce cytotoxic effects in human skin

cells. The IC50 value represents the concentration at which 50% of the cell population is

inhibited, while the IC20 value indicates the concentration causing a 20% inhibition.

Experimental Protocols
The following is a generalized methodology for assessing the in vitro cytotoxicity of C.I.

Reactive Red 24:1 based on published studies.
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Objective: To determine the cytotoxic potential of C.I. Reactive Red 24:1 on a human cell line.

Materials:

Human keratinocyte cell line (e.g., HaCaT)

Appropriate cell culture medium and supplements

C.I. Reactive Red 24:1

Sterile, tissue culture-treated plates (e.g., 96-well)

Assay for cell viability (e.g., protein content measurement, MTT assay)

Plate reader

Procedure:

Cell Culture: Human keratinocyte cells are cultured under standard conditions (e.g., 37°C,

5% CO2) in a suitable growth medium.

Cell Seeding: Cells are harvested and seeded into 96-well plates at a predetermined density

and allowed to adhere overnight.

Preparation of Dye Solutions: A stock solution of C.I. Reactive Red 24:1 is prepared in a

suitable solvent and serially diluted to obtain a range of test concentrations.

Cell Treatment: The culture medium is replaced with a medium containing the various

concentrations of C.I. Reactive Red 24:1. Control wells should contain the medium with the

solvent used for the dye.

Incubation: The treated cells are incubated for a specified period (e.g., 72 hours).

Viability Assessment: After incubation, cell viability is assessed using a standard method. For

instance, if using a protein content assay, the cells are lysed, and the total protein content is

measured, which is proportional to the number of viable cells.
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Data Analysis: The results are expressed as a percentage of the control. The IC50 and IC20

values are calculated from the dose-response curve.

Logical Workflow for Cytotoxicity Assessment
The following diagram illustrates the general workflow for assessing the in vitro cytotoxicity of a

compound like C.I. Reactive Red 24:1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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